Cas no 2165427-41-6 (tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate)
Technical Introduction:
tert-Butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate is a chiral cyclohexane derivative featuring a hydroxymethyl group and a tert-butoxycarbonyl (Boc) protected amine. The (1S,3S) stereochemistry ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The Boc group offers stability under basic conditions and selective deprotection, while the hydroxymethyl functionality provides a handle for further derivatization. Its rigid cyclohexane backbone enhances stereocontrol in reactions. This compound is particularly useful in peptidomimetics and small-molecule drug development, where precise stereochemistry and orthogonal protection are critical. Suitable for controlled coupling reactions, it is often employed in medicinal chemistry and catalysis research.
2165427-41-6 structure
Product Name:tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate
CAS No:2165427-41-6
MF:C12H23NO3
MW:229.315923929214
MDL:MFCD32632523
CID:4777241
PubChem ID:90307591
Update Time:2026-02-27
tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- (1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester
- Tert-Butyl Trans-(3-Hydroxymethyl)Cyclohexylcarbamate
- SB12115
- SB35444
- tert-butyl ((1S,3S)-3-(hydroxymethyl)cyclohexyl)carbamate
- tert-butyl((1S,3S)-3-(hydroxymethyl)cyclohexyl)carbamate
- tert-butyl N-[(1S,3S)-3-(hydroxymethyl)cyclohexyl]carbamate
- racemic trans 3-hydroxymethyl-cyclohexyl-carbamic acid tert-butyl ester
- tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate
- EN300-33122749
- (1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamicacidtert-butylester
- LBJSEPNOVVUVJA-UWVGGRQHSA-N
- CS-0340264
- 2165427-41-6
- 920966-17-2
- DTXSID601153858
- rel-1,1-Dimethylethyl N-[(1R,3R)-3-(hydroxymethyl)cyclohexyl]carbamate
- (1S,3S)-1-(Boc-amino)-3-(hydroxymethyl)cyclohexane
- AT29041
- SCHEMBL15909157
- PS-16627
- trans-1-(Boc-amino)-3-hydroxymethyl-cyclohexane
- MFCD32632523
-
- MDL: MFCD32632523
- Inchi: 1S/C12H23NO3/c1-12(2,3)16-11(15)13-10-6-4-5-9(7-10)8-14/h9-10,14H,4-8H2,1-3H3,(H,13,15)/t9-,10-/m0/s1
- InChI Key: LBJSEPNOVVUVJA-UWVGGRQHSA-N
- SMILES: OC[C@H]1CCC[C@@H](C1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 229.16779360 g/mol
- Monoisotopic Mass: 229.16779360 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 229.32
- XLogP3: 1.8
- Topological Polar Surface Area: 58.6
tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1808-1g |
(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester |
2165427-41-6 | 96% | 1g |
13399.07CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1808-5g |
(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester |
2165427-41-6 | 96% | 5g |
49864.89CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1808-500mg |
(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester |
2165427-41-6 | 96% | 500mg |
7123.56CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1808-250mg |
(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester |
2165427-41-6 | 96% | 250mg |
3985.8CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1808-100mg |
(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester |
2165427-41-6 | 96% | 100mg |
2416.92CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1808-50mg |
(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester |
2165427-41-6 | 96% | 50mg |
1653.68CNY | 2021-05-07 | |
| eNovation Chemicals LLC | Y1122956-100mg |
(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester |
2165427-41-6 | 96% | 100mg |
$375 | 2022-10-24 | |
| eNovation Chemicals LLC | Y1122956-250mg |
(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester |
2165427-41-6 | 96% | 250mg |
$570 | 2022-10-24 | |
| eNovation Chemicals LLC | Y1122956-500mg |
(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester |
2165427-41-6 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1122956-1g |
(1S,3S)-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester |
2165427-41-6 | 95% | 1g |
$1765 | 2024-07-28 |
tert-butyl N-(1S,3S)-3-(hydroxymethyl)cyclohexylcarbamate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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